Cas no 61526-95-2 (Benzenamine, 4,4'-(1-phenylethylidene)bis[N,N-bis(4-methylphenyl)-)

Benzenamine, 4,4'-(1-phenylethylidene)bis[N,N-bis(4-methylphenyl)- structure
61526-95-2 structure
Product Name:Benzenamine, 4,4'-(1-phenylethylidene)bis[N,N-bis(4-methylphenyl)-
CAS No:61526-95-2
MF:C48H44N2
MW:648.876372337341
CID:476171
PubChem ID:20085863
Update Time:2025-04-19

Benzenamine, 4,4'-(1-phenylethylidene)bis[N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-[4-[1-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]-1-phenylethyl]phenyl]-N-(4-methylphenyl)aniline
    • Benzenamine, 4,4'-(1-phenylethylidene)bis[N,N-bis(4-methylphenyl)-
    • SCHEMBL9148067
    • 4,4'-(1-phenylethane-1,1-diyl)bis[N,N-bis(4-methylphenyl)aniline]
    • 61526-95-2
    • ABXTYDGWJJUHGM-UHFFFAOYSA-N
    • N,N'-[(1-Phenylethane-1,1-diyl)di(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
    • DTXSID20602267
    • Inchi: 1S/C48H44N2/c1-35-11-23-42(24-12-35)49(43-25-13-36(2)14-26-43)46-31-19-40(20-32-46)48(5,39-9-7-6-8-10-39)41-21-33-47(34-22-41)50(44-27-15-37(3)16-28-44)45-29-17-38(4)18-30-45/h6-34H,1-5H3
    • InChI Key: ABXTYDGWJJUHGM-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C)(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 648.35072
  • Monoisotopic Mass: 648.350449412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 9
  • Complexity: 856
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.8
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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